O,O-Diethyl chlorothiophosphate O,O-Diethyl chlorothiophosphate Diethylthiophosphoryl chloride appears as a colorless to light amber liquid with a disagreeable odor. Insoluble in water but soluble in most organic solvents. May be highly toxic and irritating to the eyes and lungs. Used as an intermediate for pesticides, as an oil and gasoline additive, and as a flame retardant.
Brand Name: Vulcanchem
CAS No.: 2524-04-1
VCID: VC0041372
InChI: InChI=1S/C4H10ClO2PS/c1-3-6-8(5,9)7-4-2/h3-4H2,1-2H3
SMILES: CCOP(=S)(OCC)Cl
Molecular Formula: C4H10ClO2PS
Molecular Weight: 188.61 g/mol

O,O-Diethyl chlorothiophosphate

CAS No.: 2524-04-1

Reference Standards

VCID: VC0041372

Molecular Formula: C4H10ClO2PS

Molecular Weight: 188.61 g/mol

O,O-Diethyl chlorothiophosphate - 2524-04-1

CAS No. 2524-04-1
Product Name O,O-Diethyl chlorothiophosphate
Molecular Formula C4H10ClO2PS
Molecular Weight 188.61 g/mol
IUPAC Name chloro-diethoxy-sulfanylidene-λ5-phosphane
Standard InChI InChI=1S/C4H10ClO2PS/c1-3-6-8(5,9)7-4-2/h3-4H2,1-2H3
Standard InChIKey KMJJJTCKNZYTEY-UHFFFAOYSA-N
SMILES CCOP(=S)(OCC)Cl
Canonical SMILES CCOP(=S)(OCC)Cl
Boiling Point 49 °C BELOW 1 MM HG; FP: BELOW -75 °C
>110 °C
Colorform COLORLESS TO LIGHT AMBER LIQUID
Density 1.196 AT 25 °C/25 °C
Relative density (water = 1): 1.19
Flash Point 92 °C c.c.
Physical Description Diethylthiophosphoryl chloride appears as a colorless to light amber liquid with a disagreeable odor. Insoluble in water but soluble in most organic solvents. May be highly toxic and irritating to the eyes and lungs. Used as an intermediate for pesticides, as an oil and gasoline additive, and as a flame retardant.
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Description Diethylthiophosphoryl chloride appears as a colorless to light amber liquid with a disagreeable odor. Insoluble in water but soluble in most organic solvents. May be highly toxic and irritating to the eyes and lungs. Used as an intermediate for pesticides, as an oil and gasoline additive, and as a flame retardant.
Shelf Life STABLE AT ROOM TEMP; SLOWLY ISOMERIZES AT 100 °C
Solubility INSOL IN WATER; SOL IN MOST ORG SOLVENTS
Solubility in water: reaction
Synonyms Diethyl phosphorochloridothioate; Diethyl phosphorochlorothioate; Diethyl phosphorothiochloridate; Diethyl phosphorothionochloridate; Diethyl thiophosphoryl Chloride; NSC 43776; O,O-Diethyl chloridophosphorothioate; O,O-Diethyl chloridothionophosphat
Vapor Pressure Vapor pressure, Pa at 50 °C: 190
PubChem Compound 17305
Last Modified Nov 11 2021
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